Cas no 2248328-21-2 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-butylphenyl)-5-oxopyrrolidine-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-butylphenyl)-5-oxopyrrolidine-3-carboxylate
• CAS No: 2248328-21-2
• MF: C₂₃H₂₂N₂O₅
• MW: 406.431186199188
• CID: 6598018
• PubChem ID: 165725577
• Update Time: 2025-10-30

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-butylphenyl)-5-oxopyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6524245
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-butylphenyl)-5-oxopyrrolidine-3-carboxylate
• 2248328-21-2

• Inchi： 1S/C23H22N2O5/c1-2-3-6-15-9-11-17(12-10-15)24-14-16(13-20(24)26)23(29)30-25-21(27)18-7-4-5-8-19(18)22(25)28/h4-5,7-12,16H,2-3,6,13-14H2,1H3
• InChI Key： UVFFWRZYJPQABF-UHFFFAOYSA-N
• SMILES： O(C(C1CC(N(C2C=CC(=CC=2)CCCC)C1)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 406.15287181g/mol
• Monoisotopic Mass: 406.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 84Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-butylphenyl)-5-oxopyrrolidine-3-carboxylate

Recent Advances in the Study of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-butylphenyl)-5-oxopyrrolidine-3-carboxylate (CAS: 2248328-21-2)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-butylphenyl)-5-oxopyrrolidine-3-carboxylate (CAS: 2248328-21-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.

One of the key areas of investigation has been the compound's role as a modulator of specific biological pathways. Researchers have identified that 2248328-21-2 exhibits a high affinity for certain protein targets involved in inflammatory and neurodegenerative diseases. In vitro studies have demonstrated its ability to inhibit key enzymes such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), suggesting its potential as a dual-action therapeutic agent. These findings have been corroborated by molecular docking simulations, which highlight the compound's stable binding interactions with the active sites of these enzymes.

In addition to its biological activity, significant progress has been made in the synthetic chemistry of 2248328-21-2. A recent publication in the Journal of Medicinal Chemistry detailed a novel, high-yield synthesis route that reduces the number of steps and improves overall efficiency. This advancement is expected to facilitate large-scale production and further pharmacological testing. The synthetic approach involves a key coupling reaction between the isoindole-1,3-dione moiety and the pyrrolidine-3-carboxylate derivative, optimized under mild conditions to preserve the integrity of the functional groups.

Preclinical evaluations of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-butylphenyl)-5-oxopyrrolidine-3-carboxylate have yielded encouraging results. In animal models of chronic inflammation, the compound demonstrated significant reduction in pro-inflammatory cytokines such as TNF-α and IL-6, with a favorable safety profile. Moreover, preliminary data from neuroprotection studies indicate that the compound may cross the blood-brain barrier and exert protective effects in models of Parkinson's disease. These findings position 2248328-21-2 as a promising candidate for further development in both anti-inflammatory and neuroprotective therapies.

Despite these advancements, challenges remain in the clinical translation of this compound. Pharmacokinetic studies have revealed moderate bioavailability, prompting ongoing research into formulation strategies to enhance its absorption and stability. Additionally, the exact molecular targets and downstream effects of 2248328-21-2 require further elucidation to fully understand its therapeutic potential and minimize off-target effects.

In conclusion, the recent research on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-butylphenyl)-5-oxopyrrolidine-3-carboxylate (CAS: 2248328-21-2) highlights its multifaceted potential in drug development. With continued optimization of its synthetic routes and deeper mechanistic insights, this compound could pave the way for novel treatments in inflammation and neurodegeneration. Future studies should focus on advancing its preclinical profile and addressing the current limitations to accelerate its transition into clinical trials.